Cas no 7319-99-5 (methyl[1-(phenylsulfanyl)propan-2-yl]amine)

Methyl[1-(phenylsulfanyl)propan-2-yl]amine is a versatile organic compound characterized by its unique structural features. This compound offers several advantages in organic synthesis, including high purity, stability, and reactivity. Its functional groups allow for efficient coupling reactions and versatile modifications, making it a valuable building block in various chemical applications.
methyl[1-(phenylsulfanyl)propan-2-yl]amine structure
7319-99-5 structure
Product name:methyl[1-(phenylsulfanyl)propan-2-yl]amine
CAS No:7319-99-5
MF:C10H15NS
MW:181.29780125618
CID:5248948

methyl[1-(phenylsulfanyl)propan-2-yl]amine Chemical and Physical Properties

Names and Identifiers

    • methyl[1-(phenylsulfanyl)propan-2-yl]amine
    • 2-Propanamine, N-methyl-1-(phenylthio)-
    • Inchi: 1S/C10H15NS/c1-9(11-2)8-12-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3
    • InChI Key: DTZZBPFAXIYJTF-UHFFFAOYSA-N
    • SMILES: C(SC1=CC=CC=C1)C(NC)C

methyl[1-(phenylsulfanyl)propan-2-yl]amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-253222-10.0g
methyl[1-(phenylsulfanyl)propan-2-yl]amine
7319-99-5 95%
10.0g
$2762.0 2024-06-19
Ambeed
A1081619-5g
Methyl[1-(phenylsulfanyl)propan-2-yl]amine
7319-99-5 95%
5g
$1239.0 2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1313312-2.5g
Methyl[1-(phenylsulfanyl)propan-2-yl]amine
7319-99-5 95%
2.5g
¥27172.00 2024-07-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01040986-1g
Methyl[1-(phenylsulfanyl)propan-2-yl]amine
7319-99-5 95%
1g
¥2933.0 2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1313312-50mg
Methyl[1-(phenylsulfanyl)propan-2-yl]amine
7319-99-5 95%
50mg
¥3749.00 2024-07-28
Enamine
EN300-253222-0.05g
methyl[1-(phenylsulfanyl)propan-2-yl]amine
7319-99-5 95%
0.05g
$149.0 2024-06-19
1PlusChem
1P01C3CH-2.5g
methyl[1-(phenylsulfanyl)propan-2-yl]amine
7319-99-5 95%
2.5g
$1620.00 2023-12-16
Enamine
EN300-253222-0.5g
methyl[1-(phenylsulfanyl)propan-2-yl]amine
7319-99-5 95%
0.5g
$501.0 2024-06-19
Ambeed
A1081619-1g
Methyl[1-(phenylsulfanyl)propan-2-yl]amine
7319-99-5 95%
1g
$427.0 2024-04-17

Additional information on methyl[1-(phenylsulfanyl)propan-2-yl]amine

Research Brief on Methyl[1-(phenylsulfanyl)propan-2-yl]amine (CAS: 7319-99-5) in Chemical Biology and Pharmaceutical Applications

Methyl[1-(phenylsulfanyl)propan-2-yl]amine (CAS: 7319-99-5) is a sulfur-containing amine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a phenylsulfanyl group and a secondary amine functionality, serves as a versatile scaffold for drug discovery and biochemical probe development. Recent studies have explored its role as a building block for novel pharmacophores and its interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a modulator of neurotransmitter systems, particularly focusing on its structural similarity to phenethylamine derivatives. The research team employed molecular docking simulations and in vitro binding assays to demonstrate its moderate affinity for serotonin and dopamine receptors, suggesting possible applications in central nervous system disorders. The CAS number 7319-99-5 was specifically referenced in the synthetic protocols for creating analogs with improved blood-brain barrier permeability.

In pharmaceutical development, methyl[1-(phenylsulfanyl)propan-2-yl]amine has shown promise as a precursor for antimicrobial agents. A recent patent application (WO2023056421) disclosed its incorporation into novel thioether-containing antibiotics effective against multidrug-resistant Gram-positive bacteria. The compound's sulfur moiety appears crucial for target engagement with bacterial thioredoxin reductase, as confirmed by X-ray crystallography studies of protein-ligand complexes.

Chemical biology applications have expanded with the development of 7319-99-5-derived probes for studying protein sulfhydration, a post-translational modification involved in redox signaling. Researchers at Scripps Research Institute reported in Nature Chemical Biology (2024) the creation of a click chemistry-compatible derivative that enables specific labeling of sulfhydrated proteins in live cells, providing new tools for studying hydrogen sulfide-mediated signaling pathways.

The compound's safety profile and metabolic fate were recently evaluated in a ADMET study published in Xenobiotica (2023). Using radiolabeled [14C]-methyl[1-(phenylsulfanyl)propan-2-yl]amine, researchers characterized its hepatic metabolism pathways, identifying S-oxidation as the primary metabolic transformation. These findings have important implications for dosage considerations in potential therapeutic applications.

Ongoing clinical research includes Phase I trials of a 7319-99-5-derived small molecule (designated PMI-301) for Parkinson's disease, as reported at the 2024 American Chemical Society national meeting. Preliminary data suggest good tolerability and pharmacokinetic properties, with the compound showing potential as a neuroprotective agent through modulation of mitochondrial function.

Future research directions highlighted in recent reviews include exploring the compound's utility in targeted drug delivery systems, particularly for its ability to form stable complexes with transition metals. The unique electronic properties conferred by the phenylsulfanyl group make 7319-99-5 an interesting candidate for developing radiopharmaceuticals and MRI contrast agents, with several research groups currently investigating these applications.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:7319-99-5)methyl[1-(phenylsulfanyl)propan-2-yl]amine
A1049438
Purity:99%/99%
Quantity:1g/5g
Price ($):384.0/1115.0